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Compound of Interest

Compound Name: Einecs 301-950-1

Cat. No.: B12695141

Application Notes and Protocols for Solutions with
CAS 94087-58-8

Compound Name: 2,4,6-trichlorophenol, compound with 2,2',2"-nitrilotriethanol (1:1)
CAS Number: 94087-58-8

Molecular Formula: C12H18CIsNOa

Molecular Weight: 346.63 g/mol

Structural Formula: A salt formed between 2,4,6-trichlorophenol and triethanolamine.

Introduction

This document provides detailed application notes and protocols for the preparation and
potential experimental use of solutions containing the compound with CAS number 94087-58-
8. This substance is a 1:1 salt of 2,4,6-trichlorophenol (TCP) and 2,2',2"-nitrilotriethanol
(triethanolamine, TEA). Given the limited direct experimental data on this specific salt, this
guide synthesizes information on its individual components to provide a framework for its use in
research.

2,4,6-trichlorophenol is a chlorinated phenol that has been utilized as a fungicide, herbicide,
and insecticide.[1] It is classified as a Group B2 probable human carcinogen by the U.S.
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Environmental Protection Agency (EPA).[1][2] Triethanolamine is a widely used tertiary amine
and triol in industrial and consumer products, primarily as an emulsifier and pH adjuster.[3]

Extreme caution must be exercised when handling this compound due to the known toxicity
and carcinogenicity of 2,4,6-trichlorophenol.

Physicochemical Properties and Data Presentation

The properties of the individual components are summarized below to guide the formulation of

solutions.

Table 1: Physicochemical Properties of 2,4,6-Trichlorophenol (TCP)

Property Value Reference
CAS Number 88-06-2 [1]14]
Molecular Formula CeH3ClI30 [1]14]
Molecular Weight 197.45 g/mol [1][4]
Appearance Clelar to yellowish crystalline o
solid

Melting Point 65-68 °C [4]

Boiling Point 244-246 °C [4]
Solubility in Water 0.8 g/L [4]

Vapor Pressure 0.035 hPa (20 °C) [4]

Table 2: Physicochemical Properties of Triethanolamine (TEA)
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Property Value Reference
CAS Number 102-71-6 [3]
Molecular Formula CeH15NOs [5]
Molecular Weight 149.19 g/mol [5]
Appearance Colorless, viscous liquid [3]

Melting Point 216 °C

Boiling Point 335.4°C

Solubility in Water Miscible [6]

pKa 7.74

Experimental Protocols

Due to the lack of specific experimental data for the compound CAS 94087-58-8, the following

protocols are proposed based on the properties of its components and are intended for

exploratory research. Researchers should adapt these protocols based on their specific

experimental needs and perform thorough validation.

General Stock Solution Preparation

Objective: To prepare a high-concentration stock solution of the 2,4,6-trichlorophenol-

triethanolamine salt.

Materials:

Vortex mixer

Sterile, amber glass vials

Calibrated analytical balance

Dimethyl sulfoxide (DMSO), cell culture grade

2,4,6-trichlorophenol, compound with 2,2',2"-nitrilotriethanol (1:1) (CAS 94087-58-8)

© 2025 BenchChem. All rights reserved.

3/7

Tech Support


https://en.wikipedia.org/wiki/Triethanolamine
https://publications.iarc.who.int/_publications/media/download/2536/84857ca3bcc82a292507a198b3e7114884ed7fed.pdf
https://publications.iarc.who.int/_publications/media/download/2536/84857ca3bcc82a292507a198b3e7114884ed7fed.pdf
https://en.wikipedia.org/wiki/Triethanolamine
https://www.chemicalbook.com/article/preparation-and-applications-of-triethanolamine.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12695141?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

o Sterile, disposable serological pipettes and pipette tips
Protocol:

o Safety Precautions: Conduct all work in a certified chemical fume hood. Wear appropriate
personal protective equipment (PPE), including a lab coat, safety goggles, and chemical-
resistant gloves.

e Weighing: Tare a sterile, amber glass vial on a calibrated analytical balance. Carefully weigh
the desired amount of the compound into the vial.

e Dissolution: Add the required volume of DMSO to achieve the desired stock concentration
(e.g., 10 mM, 50 mM).

» Mixing: Tightly cap the vial and vortex thoroughly until the compound is completely dissolved.
Gentle warming in a water bath (not exceeding 37°C) may be used to aid dissolution if
necessary.

o Storage: Store the stock solution at -20°C in the dark. Before each use, thaw the vial at room
temperature and vortex briefly to ensure homogeneity. Avoid repeated freeze-thaw cycles.

Preparation of Working Solutions for in vitro Assays

Objective: To prepare diluted working solutions from the stock solution for use in cell-based or
biochemical assays.

Materials:

Stock solution of CAS 94087-58-8 in DMSO

Appropriate cell culture medium or assay buffer

Sterile, conical tubes (15 mL or 50 mL)

Sterile, disposable serological pipettes and pipette tips

Protocol:
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o Safety Precautions: Perform all dilutions in a biological safety cabinet (BSC) for cell-based
assays or a chemical fume hood.

 Dilution Series: Based on the desired final concentrations for your experiment, calculate the
required dilutions from the stock solution. It is recommended to perform serial dilutions.

e Procedure: a. Add the appropriate volume of cell culture medium or assay buffer to a sterile
conical tube. b. Add the calculated volume of the stock solution to the medium/buffer. To
minimize precipitation, add the stock solution to the liquid while gently vortexing or swirling
the tube. c. Ensure the final concentration of the solvent (e.g., DMSO) in the working solution
is consistent across all experimental conditions and does not exceed a level that affects the
assay (typically <0.5%).

o Use: Use the freshly prepared working solutions immediately for your experiments.

Mandatory Visualizations
Proposed Experimental Workflow

Caption: Figure 1. General Experimental Workflow.

Hypothetical Signaling Pathway Modulation

Given the known carcinogenic properties of 2,4,6-trichlorophenol, a potential area of
investigation could be its effect on cancer-related signaling pathways. The following diagram
illustrates a hypothetical interaction with a generic cell survival pathway.

Caption: Figure 2. Hypothetical Signaling Pathway.

Safety and Handling

Warning: 2,4,6-trichlorophenol is a probable human carcinogen and is toxic.[1][2] Handle this
compound with extreme care in a designated area.

o Engineering Controls: Always work in a certified chemical fume hood.

o Personal Protective Equipment (PPE): Wear a lab coat, chemical-resistant gloves (e.g.,
nitrile), and safety goggles.
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o Disposal: Dispose of all waste materials (solid and liquid) containing this compound as
hazardous waste in accordance with local, state, and federal regulations.

o Spill Response: In case of a spill, evacuate the area and prevent further spread. Absorb the
spill with an inert material and place it in a sealed container for hazardous waste disposal.
Do not allow it to enter drains or waterways.

Disclaimer

The information provided in these application notes and protocols is intended for use by
qualified researchers and scientists. The protocols are suggestions and should be adapted and
validated for specific experimental contexts. The user is solely responsible for all safety
precautions and for conducting experiments in accordance with all applicable regulations. The
biological effects of the compound with CAS 94087-58-8 are not well-characterized, and all
experimental outcomes are speculative until empirically validated.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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